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Compound of Interest

Compound Name: 2-Methyl diphenyl sulfide

Cat. No.: B078524 Get Quote

Disclaimer: This document provides safety and handling information for Diphenyl Sulfide (CAS

No. 139-66-2) due to the limited availability of specific safety data for 2-Methyl Diphenyl
Sulfide (CAS No. 13963-35-4). While structurally similar, the addition of a methyl group may

alter the chemical's properties and hazards. Researchers, scientists, and drug development

professionals are strongly advised to consult the specific Safety Data Sheet (SDS) provided by

their supplier for 2-Methyl Diphenyl Sulfide before handling the substance. The information

presented here should be used as a preliminary guide and not as a substitute for a substance-

specific SDS.

This guide is designed to provide essential, immediate safety and logistical information for

laboratory personnel. By offering clear procedural guidance, we aim to be your preferred

source for laboratory safety and chemical handling information, building a foundation of trust

that extends beyond our products.

Essential Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety when handling Diphenyl Sulfide, the use of

appropriate personal protective equipment is mandatory.[1][2][3]
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Body Part
Personal Protective
Equipment

Specifications and
Remarks

Eyes/Face

Safety glasses with side-

shields or tight-sealing

chemical safety goggles. A

face shield may be necessary

where there is a potential for

splashing.

Must be tested and approved

under government standards

such as NIOSH (US) or EN

166 (EU). Eyewash stations

and safety showers should be

in close proximity to the

workstation.[1][2]

Skin

Chemical-resistant gloves

(e.g., Nitrile rubber). Protective

clothing to prevent skin

exposure.

Contaminated clothing should

be removed immediately and

washed before reuse.[1][2][4]

[5]

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Required when working in

inadequately ventilated areas,

or when the material is heated

or aerosolized.[1] A respiratory

protection program that meets

OSHA's 29 CFR 1910.134 and

ANSI Z88.2 requirements must

be followed.

Hazard Summary for Diphenyl Sulfide
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Hazard Class GHS Classification
Precautionary Statement
Highlights

Acute Toxicity (Oral) Category 4

H302: Harmful if swallowed.[2]

[4][5][6] P301+P312: IF

SWALLOWED: Call a POISON

CENTER/doctor if you feel

unwell.[2][5][6]

Skin Corrosion/Irritation Category 2

H315: Causes skin irritation.[2]

[4][5][6] P302+P352: IF ON

SKIN: Wash with plenty of

soap and water.[2][3]

Serious Eye Damage/Irritation
Not Classified (but eye

protection is crucial)

Causes serious eye irritation.

[3][7] P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[3]

Aquatic Hazard (Chronic) Category 1

H410: Very toxic to aquatic life

with long lasting effects.[2][4]

[5][6] P273: Avoid release to

the environment.[2][5][6]

Standard Operating Procedures
Donning and Doffing PPE
A meticulous approach to putting on and taking off PPE is critical to prevent contamination.

Donning Sequence:

Hand Hygiene: Start by washing your hands thoroughly.

Gown/Lab Coat: Put on a clean lab coat or gown.
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Respirator: If required, perform a seal check for your respirator.

Eye/Face Protection: Put on safety goggles and a face shield if necessary.

Gloves: Don chemical-resistant gloves, ensuring they overlap the cuffs of your lab coat.

Doffing Sequence (to minimize cross-contamination):

Gloves: Remove gloves using a technique that avoids touching the outside with bare hands.

Gown/Lab Coat: Remove your lab coat, turning it inside out as you do.

Hand Hygiene: Wash your hands.

Eye/Face Protection: Remove your face shield and goggles.

Respirator: Remove your respirator without touching the front.

Final Hand Hygiene: Wash your hands thoroughly with soap and water.

Spill Management Protocol
In the event of a spill, immediate and appropriate action is required.

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if

necessary.

Ventilate: Ensure the area is well-ventilated.

PPE: Don the appropriate PPE as outlined above.

Containment: For liquid spills, use an inert absorbent material such as sand, silica gel, or

vermiculite to contain the spill.[1][5]

Collection: Carefully sweep or scoop up the absorbed material and place it into a suitable,

labeled container for disposal.

Decontamination: Clean the spill area thoroughly with soap and water.
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Disposal: Dispose of the contaminated materials as hazardous waste in accordance with

local, regional, and national regulations.[1][2][3][5][6]

Disposal Plan
All waste containing 2-Methyl Diphenyl Sulfide or Diphenyl Sulfide must be treated as

hazardous waste.

Waste Collection: Collect all contaminated materials, including gloves, absorbent materials,

and empty containers, in a designated and clearly labeled hazardous waste container.[1][3]

Container Management: Keep waste containers tightly closed and store them in a cool, dry,

and well-ventilated area, away from incompatible materials.[1][2][3]

Regulatory Compliance: Dispose of the waste through a licensed hazardous waste disposal

company, ensuring full compliance with all federal, state, and local regulations.[2][3][5][6] Do

not dispose of it down the drain or in general waste.[1]

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Diphenyl Sulfide,

from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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